Cas no 954660-30-1 (1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 954660-30-1
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 6420829
• PubChem ID: 16920191
• Update Time: 2025-05-24

1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• 1-(4-methoxyphenyl)-3-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• AKOS024644089
• 954660-30-1
• 1-(4-methoxyphenyl)-3-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 1-(4-methoxyphenyl)-3-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)urea
• F2372-0282

• Inchi： 1S/C20H23N3O3/c1-14-3-7-17(8-4-14)23-13-15(11-19(23)24)12-21-20(25)22-16-5-9-18(26-2)10-6-16/h3-10,15H,11-13H2,1-2H3,(H2,21,22,25)
• InChI Key： XZCAJZBPDHQZPD-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(NC2C=CC(=CC=2)OC)=O)CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954660-30-1)

1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea, with the CAS number 954660-30-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique structural features, including a 4-methoxyphenyl group and a 5-oxopyrrolidin-3-ylmethyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of ongoing studies.

The compound's synthetic pathway and chemical properties are key areas of exploration. Its urea linkage and aromatic substituents suggest potential for hydrogen bonding and π-π stacking interactions, which are critical in ligand-receptor binding. These properties align with current trends in small molecule therapeutics, where targeted drug design and structure-activity relationships (SAR) are hot topics. The inclusion of a pyrrolidinone ring further enhances its relevance in central nervous system (CNS) drug development, a field experiencing rapid growth due to rising demand for neuroprotective agents and cognitive enhancers.

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Future directions for 1-(4-methoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea may include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) or in vitro assays to validate its therapeutic potential. As the scientific community prioritizes drug repurposing and multi-target therapies, this compound could emerge as a candidate for polypharmacology studies. Its structural versatility also positions it as a template for medicinal chemistry optimization.

In summary, CAS no. 954660-30-1 represents a compelling case study in modern drug discovery. Its hybrid architecture bridges traditional urea chemistry with contemporary heterocyclic design, offering avenues for innovation. By aligning with user search intent and industry trends, this overview underscores the compound's scientific merit while adhering to SEO best practices for maximum reach and impact.